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Compound of Interest

Compound Name: AFQ-056 racemate

Cat. No.: B10800355 Get Quote

Introduction

AFQ-056, also known as Mavoglurant, is a potent, selective, and non-competitive antagonist of

the metabotropic glutamate receptor 5 (mGluR5).[1] As a G-protein coupled receptor, mGluR5

is crucial for modulating synaptic transmission and neural excitability.[2] Overactivation of

mGluR5 signaling pathways has been implicated in the pathophysiology of several neurological

and psychiatric disorders, most notably Fragile X Syndrome (FXS) and L-dopa induced

dyskinesia in Parkinson's disease.[1][3] In conditions like FXS, the absence of the Fragile X

Messenger Ribonucleoprotein (FMRP) leads to exaggerated mGluR5 signaling.[4] AFQ-056

acts by inhibiting this receptor, thereby helping to normalize the balance of excitatory and

inhibitory signals in the brain.[3] The racemic form contains both the active (-)-enantiomer and

the less active (+)-enantiomer.[5][6] Accurate and consistent preparation of AFQ-056 racemate
stock solutions is a critical first step for reliable and reproducible results in preclinical research.

Mechanism of Action: AFQ-056 Inhibition of mGluR5 Signaling

Glutamate binding to the mGluR5 receptor activates a Gq protein-coupled signaling cascade.

This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These

second messengers, in turn, trigger the release of intracellular calcium (Ca2+) and the

activation of protein kinase C (PKC), leading to a range of downstream cellular effects. In

pathologies such as Fragile X Syndrome, this pathway is overactive.[4][7] AFQ-056 acts as a
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non-competitive antagonist, binding to an allosteric site on the mGluR5 receptor to prevent its

activation by glutamate, thereby dampening the downstream cascade.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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